Cas no 306297-19-8 (4-Cyano-2,6-dimethylbenzoic acid)

• Product Name: 4-Cyano-2,6-dimethylbenzoic acid
• CAS No: 306297-19-8
• MF: C₁₀H₉NO₂
• MW: 175.1840
• MDL: MFCD20641932
• CID: 2169794
• Update Time: 2024-11-04

4-Cyano-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,6-dimethylbenzoic acid
• Benzoic acid, 4-cyano-2,6-dimethyl-
• 4-cyano-2,6-dimethyl-benzoic acid
• C74574
• A876131

• MDL： MFCD20641932
• Inchi： 1S/C10H9NO2/c1-6-3-8(5-11)4-7(2)9(6)10(12)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： DTIYQZWKQOIDBX-UHFFFAOYSA-N
• SMILES： O([H])C(C1C(C([H])([H])[H])=C([H])C(C#N)=C([H])C=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids